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Compound of Interest

Compound Name: 4-iodotetrahydro-2H-pyran

Cat. No.: B1306222

Essential Safety and Handling Guide for 4-
lodotetrahydro-2H-Pyran

This guide provides crucial safety and logistical information for the handling and disposal of 4-
iodotetrahydro-2H-pyran, a versatile reagent in pharmaceutical and chemical synthesis.[1]
Adherence to these procedures is vital for ensuring the safety of laboratory personnel and the
integrity of research.

Core Safety Information
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Property Value Reference
CAS Number 25637-18-7 [1][21[3]
Molecular Formula C5H910 [1]
Molecular Weight 212.03 g/mol [1]
Appearance Colorless to light yellow liquid [1]

Boiling Point 79-80 °C at 12 mmHg [3]

Flash Point 80 °C

Purity >95% [2]

0-8 °C, Recommended <15°C
Storage Temperature ) [1]
in a cool, dark place

N Store under inert gas, Moisture
Storage Conditions N
Sensitive

Hazard Identification and Personal Protective Equipment (PPE)

4-lodotetrahydro-2H-pyran is classified as a hazardous substance with the following risk
statements:

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

H227: Combustible liquid.

To mitigate these risks, the following personal protective equipment is mandatory:
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PPE Category

Specification

Rationale

Hand Protection

Wear appropriate protective
gloves. Nitrile gloves offer
good resistance to a range of
chemicals, but glove
manufacturer's compatibility
data should be consulted.[2][4]

To prevent skin contact and

subsequent irritation.[2]

Eye and Face Protection

Tight-sealing safety goggles.[2]
A face shield should be worn in
conjunction with goggles when
there is a potential for

splashing.[2]

To protect against serious eye
irritation from splashes or

vapors.[2]

Skin and Body Protection

Wear appropriate protective
clothing to prevent skin
exposure. A lab coat should be

worn.

To prevent accidental skin

contact with the chemical.[2]

Respiratory Protection

Use only in a well-ventilated
area, such as a fume hood.[2]
If exposure limits are exceeded
or irritation is experienced, a
NIOSH/MSHA or European
Standard EN 149 approved
respirator with an organic
vapor filter (Type A, Brown) is

recommended.[2]

To prevent irritation of the

respiratory tract.[2]

Operational Plan: Step-by-Step Handling Procedure

e Preparation:

o Ensure that a safety shower and eyewash station are readily accessible and in good

working order.[2]

o Work in a well-ventilated fume hood.[2]
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o Don all required personal protective equipment as outlined in the table above.

o Have absorbent, non-reactive materials (e.g., vermiculite, dry sand) available for spill
control.

e Handling:

[e]

Avoid breathing vapors or mist.[2]

o

Avoid contact with skin and eyes.[2]

[¢]

Wash hands thoroughly after handling.[2]

[¢]

Keep the container tightly closed when not in use.[2]

[e]

Keep away from heat, sparks, and open flames.

e Storage:

[¢]

Store in a cool, well-ventilated place.

[e]

Keep the container tightly closed.[2]

[e]

Store locked up.[2]

o Recommended storage temperature is between 0-8 °C.[1]

Disposal Plan

All waste materials must be disposed of in accordance with local, state, and federal
regulations.

e Chemical Waste:

o Collect excess 4-iodotetrahydro-2H-pyran and any contaminated materials in a
designated, labeled, and sealed container for hazardous waste.

o Dispose of the contents and container at an approved waste disposal plant.[2]
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e Contaminated PPE:

o Contaminated gloves, lab coats, and other disposable PPE should be placed in a sealed
bag and disposed of as hazardous waste.

o Take off contaminated clothing and wash it before reuse.
Emergency Procedures

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[2]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If
skin irritation occurs, get medical advice/attention.[2]

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor if you feel unwell.[2]

 Ingestion: Rinse mouth. Call a poison center or doctor if you feel unwell.[2]

o Fire: Use carbon dioxide (CO2), foam, or powder to extinguish. Wear a self-contained
breathing apparatus.[2]

Chemical Spill Workflow

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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